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Compound of Interest

Compound Name: 3-Methoxyphenol

Cat. No.: B1666288

Essential Safety and Handling Guide for 3-
Methoxyphenol

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical compounds are paramount for laboratory safety and environmental
protection. This guide provides comprehensive, step-by-step procedures for the use of 3-
Methoxyphenol, ensuring operational clarity and promoting a culture of safety.

Physicochemical and Toxicity Data

A summary of key quantitative data for 3-Methoxyphenol is presented below for easy
reference. This information is critical for risk assessment and the implementation of appropriate
safety measures.
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Property Value

Molecular Formula C7Hs02

Molecular Weight 124.14 g/mol

Physical State Liquid

Boiling Point 243 °C (lit.)

Density 1.131 g/mL at 25 °C (lit.)
Flash Point > 112 °C (> 233.60 °F)

Oral LD50 (Rat)

597 mg/kg[1]

Oral LD50 (Mouse)

312 mg/kg[1]

Dermal LD50 (Rat)

682 mg/kg[1]

Inhalation LC50 (Rat)

11500 mg/me/4H[1]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure to 3-

Methoxyphenol. The following PPE should be worn at all times when handling this chemical.

o Eye Protection: Chemical safety goggles or a face shield are essential to protect against

splashes.

o Hand Protection: Chemical-resistant gloves are required. Neoprene or nitrile gloves are

recommended for handling phenols.[2] Always inspect gloves for tears or punctures before

use and replace them immediately if they become contaminated. Never reuse disposable

gloves.

» Body Protection: A laboratory coat or a chemical-resistant apron must be worn to protect

against skin contact.

o Respiratory Protection: All work with 3-Methoxyphenol should be conducted in a well-

ventilated area, preferably within a chemical fume hood. If the concentration of vapors or

aerosols is high, a NIOSH-approved respirator should be used.
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Operational Plan: From Handling to Disposal

A systematic approach to the handling and disposal of 3-Methoxyphenol is crucial for safety
and regulatory compliance. The following protocols provide a detailed, step-by-step guide for
laboratory personnel.

Experimental Protocol: Safe Handling

» Preparation: Before handling 3-Methoxyphenol, ensure that the work area is clean and
uncluttered. Verify that a safety shower and eyewash station are readily accessible.

» Personal Protective Equipment (PPE): Don the appropriate PPE as specified above.

e Dispensing: Conduct all dispensing and handling of 3-Methoxyphenol inside a certified
chemical fume hood to minimize inhalation exposure.

o Storage: Store 3-Methoxyphenol in a tightly sealed, properly labeled container in a cool,
dry, and well-ventilated area, away from incompatible materials such as strong oxidizers and
bases.

» Post-Handling: After handling, wash hands thoroughly with soap and water, even if gloves

were worn.

Experimental Protocol: Waste Disposal

o Waste Segregation: Collect all 3-Methoxyphenol waste, including contaminated
consumables like pipette tips, gloves, and paper towels, in a dedicated, leak-proof, and
clearly labeled hazardous waste container. Do not mix with other waste streams.

o Container Management: Keep the hazardous waste container tightly sealed when not in use.

o Storage of Waste: Store the waste container in a designated, secure, and well-ventilated
area.

e Arranging for Disposal: Contact a licensed hazardous waste disposal company to arrange for
the collection and disposal of the chemical waste. Comply with all local, state, and federal
regulations for hazardous waste management.
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Emergency Procedures: Spill Management

In the event of a spill, a prompt and coordinated response is essential to mitigate potential

hazards.

Experimental Protocol: Spill Cleanup

Evacuation and Notification: Immediately alert personnel in the vicinity and evacuate the
area if the spill is large or in a poorly ventilated space. For spills larger than 50 ml, or if there
is any uncertainty, contact the institution's environmental health and safety (EHS)
department.

Ventilation: Ensure the area is well-ventilated.

Personal Protective Equipment (PPE): Before attempting to clean a small spill, don the
appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

Containment: For liquid spills, use an inert absorbent material such as vermiculite, sand, or
commercial sorbent pads to contain the spill.

Cleanup: Carefully collect the absorbed material using non-sparking tools and place it in a
sealed, labeled container for hazardous waste disposal.

Decontamination: Clean the spill area with soap and water. Collect the cleaning materials for
disposal as hazardous waste.

Reporting: Report all spills to the laboratory supervisor.

Chemical Spill Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Methoxyphenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666288#personal-protective-equipment-for-
handling-3-methoxyphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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